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molecular formula C11H15BrO2 B8682641 1-Bromo-4-(2-propoxyethoxy)benzene CAS No. 279262-26-9

1-Bromo-4-(2-propoxyethoxy)benzene

Cat. No. B8682641
CAS RN: 279262-26-9
M. Wt: 259.14 g/mol
InChI Key: XMGKAYFCSKBIDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06235771B1

Procedure details

In DMF (120 ml) was dissolved 4-bromophenol (20 g). To the mixture were added potassium carbonate (24 g) and sodium iodide (19.1 g) and then was added dropwise 2-chloroethylpropylether (19 ml), and the mixture was stirred at 80° C. for 16 hours and cooled to room temperature. The reaction mixture was added to water, and the mixture was extracted with ethyl acetate, washed with saturated brine and dried with magnesium sulfate. Under reduced pressure, the solvent was evaporated, and the residue was purified with silica gel column chromatography (hexane/ethyl acetate=10/1) to give 1-bromo-4-(2-propoxyethoxy)benzene (23.1 g).
Name
potassium carbonate
Quantity
24 g
Type
reactant
Reaction Step One
Name
sodium iodide
Quantity
19.1 g
Type
reactant
Reaction Step One
Name
2-chloroethylpropylether
Quantity
19 mL
Type
reactant
Reaction Step Two
Name
4-bromophenol
Quantity
20 g
Type
reactant
Reaction Step Three
Name
DMF
Quantity
120 mL
Type
solvent
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
1-bromo-4-(2-propoxyethoxy)benzene

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.C(=O)([O-])[O-].[K+].[K+].[I-].[Na+].Cl[CH2:18][CH2:19][O:20][CH2:21][CH2:22][CH3:23]>CN(C=O)C.O>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH2:18][CH2:19][O:20][CH2:21][CH2:22][CH3:23])=[CH:4][CH:3]=1 |f:1.2.3,4.5|

Inputs

Step One
Name
potassium carbonate
Quantity
24 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
sodium iodide
Quantity
19.1 g
Type
reactant
Smiles
[I-].[Na+]
Step Two
Name
2-chloroethylpropylether
Quantity
19 mL
Type
reactant
Smiles
ClCCOCCC
Step Three
Name
4-bromophenol
Quantity
20 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)O
Name
DMF
Quantity
120 mL
Type
solvent
Smiles
CN(C)C=O
Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 80° C. for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to room temperature
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with magnesium sulfate
CUSTOM
Type
CUSTOM
Details
Under reduced pressure, the solvent was evaporated
CUSTOM
Type
CUSTOM
Details
the residue was purified with silica gel column chromatography (hexane/ethyl acetate=10/1)

Outcomes

Product
Details
Reaction Time
 16 h
Name
1-bromo-4-(2-propoxyethoxy)benzene
Type
product
Smiles
BrC1=CC=C(C=C1)OCCOCCC
Measurements
Type Value Analysis
AMOUNT: MASS 23.1 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.